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Compound of Interest

Compound Name: NF 115

Cat. No.: B1246206 Get Quote

Essential Safety and Handling Guide for NF 115
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling NF 115 (CAS 155909-06-1), a specific ligand for mitochondrial

benzodiazepine receptors. Adherence to these guidelines is critical to ensure personal safety

and maintain a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
NF 115 is a chemical that requires careful handling due to its potential health hazards. The

primary risks associated with this compound are skin and eye irritation.[1] It is also

combustible.[1] Therefore, appropriate personal protective equipment must be worn at all

times.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Hand Protection Gloves
Chemical-resistant gloves

(e.g., Nitrile)

Eye/Face Protection Safety Glasses/Goggles

ANSI Z87.1 certified safety

glasses with side shields or

goggles. A face shield may be

required for larger quantities or

when there is a splash hazard.

Skin and Body Protection Laboratory Coat Standard laboratory coat.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

Use a NIOSH-approved

respirator if handling large

quantities or if dusts are

generated and ventilation is

inadequate.

Safe Handling and Operational Procedures
Adherence to standard laboratory safety practices is the first line of defense against exposure.

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.

Confirm that a chemical spill kit is available and you are familiar with its contents and use.

Personal Protective Equipment (PPE):

Before handling NF 115, don the recommended PPE as detailed in the table above.

Handling the Compound:
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Handle NF 115 in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation exposure.

Avoid direct contact with the skin and eyes.[1]

Prevent the generation of dust.

Keep the container tightly closed when not in use.

After Handling:

Thoroughly wash hands with soap and water after handling is complete.

Remove and properly store or dispose of PPE. Contaminated clothing should be washed

before reuse.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. If

irritation persists, seek medical attention.[1]

Inhalation

Move the exposed individual to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention

immediately.

Spill Response Protocol

This protocol is for minor laboratory spills. For major spills, evacuate the area and contact your

institution's emergency response team.

Alert Personnel: Notify others in the immediate area of the spill.

Contain the Spill:

For solid spills, carefully sweep or scoop the material to avoid creating dust.

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or earth) to dike

the spill and prevent it from spreading.

Clean-Up:

Wearing appropriate PPE, collect the spilled material and absorbent into a suitable

container for hazardous waste.
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Clean the spill area with a detergent and water solution.

Disposal:

Label the container with the contents and "Hazardous Waste."

Dispose of the waste according to your institution's and local regulations.

Disposal Plan
Proper disposal of NF 115 and its contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Step-by-Step Disposal Guidance:

Segregation:

Collect all waste materials containing NF 115, including unused product, contaminated

absorbents, and disposable PPE, in a designated, properly labeled, and sealed hazardous

waste container.

Labeling:

Clearly label the waste container as "Hazardous Waste" and list the contents, including

"NF 115 (CAS 155909-06-1)."

Storage:

Store the sealed waste container in a designated and secure hazardous waste

accumulation area, away from incompatible materials.

Disposal Request:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of NF 115
down the drain or in the regular trash.

Visualization of Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of NF 115.

Start: Prepare to Handle NF 115

Prepare Work Area
(Ventilation, Emergency Equipment)

Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Handle NF 115 in Fume Hood
(Avoid Contact and Dust)

Post-Handling Procedures
(Wash Hands, Doff PPE)

Spill or Exposure Occurs

Potential Incident

End

No
Follow Emergency Procedures

(First Aid, Spill Cleanup)

Yes

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1246206?utm_src=pdf-body
https://www.benchchem.com/product/b1246206?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the safe handling of NF 115.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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